Cas no 1695947-84-2 (2-(3,5-difluorophenyl)-2-methoxyacetonitrile)

• Product Name: 2-(3,5-difluorophenyl)-2-methoxyacetonitrile
• CAS No: 1695947-84-2
• MF: C₉H₇F₂NO
• MW: 183.154789209366
• MDL: MFCD31559702
• CID: 5608447
• PubChem ID: 53441795
• Update Time: 2025-09-26

2-(3,5-difluorophenyl)-2-methoxyacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 3,5-difluoro-α-methoxy-
• 2-(3,5-difluorophenyl)-2-methoxyacetonitrile
• EN300-832804
• 1695947-84-2

• MDL： MFCD31559702
• Inchi： 1S/C9H7F2NO/c1-13-9(5-12)6-2-7(10)4-8(11)3-6/h2-4,9H,1H3
• InChI Key： GWHGEJLQCQCFOG-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C=C(F)C=1)(OC)C#N

Computed Properties

• Exact Mass: 183.04957017g/mol
• Monoisotopic Mass: 183.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• Boiling Point: 205.2±40.0 °C(Predicted)

Additional information on 2-(3,5-difluorophenyl)-2-methoxyacetonitrile

Introduction to 2-(3,5-difluorophenyl)-2-methoxyacetonitrile (CAS No. 1695947-84-2) and Its Applications in Modern Chemical Biology

2-(3,5-difluorophenyl)-2-methoxyacetonitrile (CAS No. 1695947-84-2) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound, featuring a 3,5-difluorophenyl group and a methoxyacetonitrile moiety, serves as a valuable intermediate in the synthesis of various pharmacologically active molecules. Its molecular structure imparts distinct electronic and steric characteristics, making it particularly useful in the development of novel therapeutic agents.

The 3,5-difluorophenyl substituent plays a crucial role in modulating the electronic properties of the molecule, enhancing its interaction with biological targets. Fluorine atoms are known for their ability to influence metabolic stability, lipophilicity, and binding affinity, which are critical factors in drug design. In contrast, the methoxyacetonitrile group introduces a polar nitrile functionality, facilitating further chemical modifications through nucleophilic addition or condensation reactions. This combination of structural features makes 2-(3,5-difluorophenyl)-2-methoxyacetonitrile an indispensable building block in medicinal chemistry.

In recent years, there has been growing interest in leveraging fluorinated aromatic compounds for the development of next-generation therapeutics. Studies have demonstrated that the presence of fluorine atoms can significantly improve the pharmacokinetic profiles of drugs by enhancing their bioavailability and resistance to enzymatic degradation. For instance, 3,5-difluorobenzene derivatives have been explored as key motifs in antiviral and anticancer agents due to their ability to interact tightly with biological macromolecules. The compound under discussion (CAS No. 1695947-84-2) aligns with this trend by incorporating such a motif into a more complex scaffold.

One of the most compelling applications of 2-(3,5-difluorophenyl)-2-methoxyacetonitrile is in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes are pivotal players in numerous biological pathways, and inhibiting their activity can lead to therapeutic benefits. The compound’s reactivity allows for the facile introduction of functional groups that can mimic natural substrates or interfere with catalytic sites. For example, researchers have utilized derivatives of this compound to develop inhibitors of kinases and other signaling enzymes involved in diseases such as cancer and inflammation.

The methoxyacetonitrile moiety is particularly noteworthy for its role in constructing chiral centers or polar functional groups that enhance binding interactions. In drug discovery, achieving enantiopurity is often essential for efficacy and safety reasons. The versatility of 2-(3,5-difluorophenyl)-2-methoxyacetonitrile lies in its ability to undergo various transformations while retaining its core structure, enabling chemists to fine-tune properties such as solubility and metabolic stability.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies indicate that the fluorinated aromatic ring can engage in π-stacking interactions with biomolecules, improving drug-receptor binding affinity. Additionally, the nitrile group can act as a hydrogen bond acceptor or participate in metal coordination complexes, expanding its utility in multi-target drug design strategies.

The pharmaceutical industry has also recognized the importance of fluorinated compounds in developing vaccines and biologics. The unique electronic properties of fluorine can alter antigenicity or immunogenicity profiles, making it an attractive element for vaccine adjuvants or immunomodulatory drugs. While CAS No. 1695947-84-2 itself may not be directly used as a vaccine component, its derivatives could serve as key intermediates in synthesizing novel vaccine adjuvants or immunostimulants.

In conclusion, 2-(3,5-difluorophenyl)-2-methoxyacetonitrile (CAS No. 1695947-84-2) represents a promising tool for synthetic chemists working on next-generation therapeutics. Its unique structural features—combining a highly reactive methoxyacetonitrile group with a strategically positioned 3,5-difluorophenyl moiety—make it an ideal candidate for generating structurally diverse libraries of drug candidates. As research continues to uncover new applications for fluorinated compounds, this compound will undoubtedly play an increasingly important role in advancing chemical biology and drug discovery efforts worldwide.